Cas no 2228943-92-6 (3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid
• CAS No: 2228943-92-6
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6197682
• PubChem ID: 165622664
• Update Time: 2025-08-05

3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid
• 2228943-92-6
• 3-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)-2,2-dimethylpropanoic acid
• EN300-1888450

• Inchi： 1S/C14H25NO4/c1-12(2,3)19-11(18)15-14(7-6-8-14)9-13(4,5)10(16)17/h6-9H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： QOFJKGZIYCZABE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(C(=O)O)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid (CAS No. 2228943-92-6)

The compound 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid (CAS No. 2228943-92-6) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a cyclobutyl ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery, particularly in the design of protease inhibitors and small-molecule modulators.

One of the key features of 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid is its Boc-protected amino group, which enhances stability during synthetic processes. This attribute is critical in multi-step organic syntheses, where protecting groups are essential to prevent unwanted side reactions. The compound's 2,2-dimethylpropanoic acid moiety further contributes to its versatility, enabling its use in coupling reactions and as a building block for more complex molecules.

In recent years, the demand for cyclobutyl-containing compounds has surged, driven by their prominence in medicinal chemistry. The cyclobutyl ring, known for its conformational rigidity, is often incorporated into drug candidates to improve binding affinity and metabolic stability. This trend aligns with the growing focus on targeted drug delivery and precision medicine, where researchers seek molecules with optimized pharmacokinetic properties. 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid fits this niche perfectly, offering a balance of reactivity and stability.

From a synthetic perspective, the compound's carboxylic acid functionality allows for straightforward derivatization, making it a preferred choice for peptide coupling and esterification reactions. Its compatibility with common reagents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (hydroxybenzotriazole) further enhances its utility in laboratory settings. These characteristics have led to its adoption in the synthesis of peptidomimetics and bioactive small molecules, areas of high interest in both academic and industrial research.

The compound's CAS No. 2228943-92-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in contemporary chemistry. Users often inquire about its synthetic routes, spectroscopic data, and applications in drug discovery. Additionally, questions about its solubility in common organic solvents and storage conditions are common, highlighting the practical considerations for researchers working with this material.

Another area of interest is the compound's potential role in green chemistry initiatives. As the pharmaceutical industry shifts toward sustainable practices, intermediates like 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid are evaluated for their environmental impact. Researchers are exploring catalytic methods to synthesize such compounds with reduced waste and energy consumption, aligning with global sustainability goals.

In summary, 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid (CAS No. 2228943-92-6) is a multifaceted compound with broad applicability in modern chemistry. Its structural features, combined with its utility in drug development, make it a subject of ongoing research and innovation. As the scientific community continues to explore new therapeutic avenues, this compound is poised to play a pivotal role in advancing medicinal chemistry and organic synthesis.